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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464

Important Note: Initial searches for "2-Undecanone, 3-phenyl-" did not yield specific results for
its use as an analytical standard. The following application notes and protocols are for 2-
Undecanone, a structurally similar compound with established applications in analytical
chemistry. It is possible that "2-Undecanone, 3-phenyl-" is a rare derivative or a misnomer.
The information provided below for 2-Undecanone should be a valuable reference for
analogous applications.

Application Notes

2-Undecanone, also known as methyl nonyl ketone, is a naturally occurring compound found in
various plants and fruits.[1] It is utilized in the flavor and fragrance industry and also serves as
an effective insect repellent.[2] In analytical chemistry, its primary application is as a reference
or internal standard for the quantification of volatile and semi-volatile organic compounds in
complex matrices. Its chemical properties, including good stability and volatility, make it
particularly suitable for gas chromatography (GC) based methods.

Primary Applications:

 Internal Standard in Gas Chromatography (GC): 2-Undecanone is frequently used as an
internal standard in GC analysis to improve the precision and accuracy of quantification. An
internal standard is a compound added in a constant amount to all samples, calibration
standards, and blanks. It helps to correct for variations in injection volume, sample loss
during preparation, and instrument response. The ideal internal standard has chemical and
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physical properties similar to the analytes of interest and a retention time that does not

overlap with other components in the sample.

» Quantification in Food and Environmental Samples: It has been successfully employed as an

analytical reference standard for the quantification of analytes in diverse samples such as

milk and traditional Chinese medicine. Its application extends to the analysis of volatile

compounds in various food products and environmental matrices.

Physicochemical and Spectrometric Data

A comprehensive understanding of the physicochemical and spectrometric properties of 2-

Undecanone is crucial for its effective use as an analytical standard.

Property Value Reference
Chemical Formula C11H220 [1][3]14]
Molecular Weight 170.29 g/mol [31[4]

CAS Number 112-12-9 [4]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 231-232 °C

Melting Point 11-13°C

Density 0.825 g/mL at 25 °C

Solubility in Water

0.00179 g/100 mL (25 °C)

[1]

Vapor Pressure

<1 mmHg (20 °C)
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Spectrometric Data

Description

Reference

Mass Spectrometry (GC-MS)

Major fragments (m/z): 58, 43,
59, 71, 41. The mass spectrum

is a key identifier.

[3]

Spectra available in spectral

1H NMR [3]
databases.
Spectra available in spectral

13C NMR [3]
databases.
Characteristic ketone C=0

IR Spectrum [5]

stretch.

Kovats Retention Index

Varies with the GC column and
conditions. For a non-polar
DB-5 column, a typical value is
around 1291.

[6]

Experimental Protocols

Protocol 1: Use of 2-Undecanone as an Internal
Standard for GC-MS Analysis of Volatile Compounds

This protocol outlines the general procedure for using 2-Undecanone as an internal standard

for the quantification of volatile analytes in a liquid sample.

1. Materials:

GC vials with septa

2-Undecanone (analytical standard grade, =298.0% purity)
High-purity solvent (e.g., hexane, dichloromethane)

Volumetric flasks and pipettes

Gas chromatograph coupled with a mass spectrometer (GC-MS)

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://m.chemicalbook.com/SpectrumEN_112-12-9_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112129&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Preparation of Internal Standard Stock Solution:
Accurately weigh a known amount of 2-Undecanone.

Dissolve it in a high-purity solvent in a volumetric flask to achieve a final concentration of, for
example, 1000 pg/mL.

Store the stock solution in a tightly sealed container at 4°C.
. Preparation of Calibration Standards:

Prepare a series of calibration standards by diluting a stock solution of the target analytes to
different concentrations.

To each calibration standard, add a constant and known amount of the 2-Undecanone
internal standard stock solution. The final concentration of the internal standard should be
consistent across all calibration standards (e.g., 10 pg/mL).

. Sample Preparation:

To a known volume or weight of the sample, add the same constant amount of the 2-
Undecanone internal standard stock solution as was added to the calibration standards.

Perform any necessary sample extraction or cleanup procedures (e.g., liquid-liquid
extraction, solid-phase microextraction).

. GC-MS Analysis:

Inject a fixed volume of the prepared calibration standards and samples into the GC-MS
system.

A typical GC program for volatile analysis might involve an initial temperature of 40-60°C,
followed by a temperature ramp to 250-280°C. The specific parameters will depend on the
analytes of interest and the GC column used.

The mass spectrometer should be operated in either full scan mode for qualitative analysis
or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.
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6. Data Analysis:

« |dentify the peaks corresponding to the analytes and the 2-Undecanone internal standard
based on their retention times and mass spectra.

o Calculate the response factor (RF) for each analyte relative to the internal standard using the
following formula from the analysis of the calibration standards:

o RF = (Area of analyte / Concentration of analyte) / (Area of IS / Concentration of IS)
o Calculate the concentration of the analyte in the samples using the following formula:

o Concentration of analyte = (Area of analyte / Area of IS) * (Concentration of IS / RF)

Visualizations
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Caption: Workflow for using 2-Undecanone as an internal standard in GC-MS analysis.
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Caption: Logical relationship demonstrating the principle of internal standard calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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